Cas no 1261844-47-6 (4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261844-47-6
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• CID: 4984448
• Update Time: 2025-10-23

4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO/c1-9-2-3-11(12(8-9)14(15,16)17)13(19)10-4-6-18-7-5-10/h2-8H,1H3
• InChI Key： OLCANKPXQHZRLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=CC=1C(C1C=CN=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine

Comprehensive Overview of 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261844-47-6)

4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261844-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a pyridine ring linked to a benzoyl group substituted with a methyl and a trifluoromethyl moiety, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C₁₄H₁₀F₃NO, highlights its versatility in synthetic applications.

In recent years, the demand for trifluoromethylated compounds like 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The CAS No. 1261844-47-6 is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine and personalized therapies.

From an industrial perspective, 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine is synthesized through advanced cross-coupling reactions, often involving palladium catalysts. Its trifluoromethyl group contributes to lipophilicity, a critical factor in optimizing drug candidates for blood-brain barrier penetration. This property makes it a hot topic in forums discussing CNS drug development and neurodegenerative disease research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some fluorinated compounds, CAS No. 1261844-47-6 is designed to minimize ecological impact, addressing concerns about PFAS alternatives and green chemistry. This aligns with the broader industry shift toward sustainable synthesis methods, a frequent search query among chemists and environmental scientists.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine. Purity thresholds (>98%) are rigorously maintained to meet pharmaceutical standards, a detail often emphasized in supplier specifications. The compound's stability under various pH conditions further expands its utility in formulation development.

In summary, 4-(4-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261844-47-6) represents a convergence of innovation in medicinal chemistry and sustainable practices. Its multifaceted applications—from drug discovery to material science—ensure its relevance in cutting-edge research, making it a recurring subject in academic publications and industry reports.